Cas no 255903-84-5 ((5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 255903-84-5
• MF: C₅H₇F₂NO₂
• MW: 151.111388444901
• MDL: MFCD13194160
• CID: 246850
• PubChem ID: 11768754
• Update Time: 2025-11-02

(5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5S)-3,3-difluoro-5-(hydroxymethyl)-2-Pyrrolidinone
• (S)-3,3-Difluoro-5-(hydroxymethyl)pyrrolidin-2-one
• (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one
• 2-Pyrrolidinone,3,3-difluoro-5-(hydroxymethyl)-, (5S)-
• (5S)-3,3-difluoro-5-hydroxymethyl-2-pyrrolidinone
• AK133320
• KB136551
• KB-211372
• SureCN209721
• 2-Pyrrolidinone,3,3-difluoro-5-(hydroxymethyl)-,(5S)-(9CI)
• CMRXZAKSZIVSCC-VKHMYHEASA-N
• FCH4010695
• AX8254871
• 3,3-Difluoro-5beta-(hydroxymethyl)pyrrolidine-2-one
• A877539
• C74323
• SCHEMBL209721
• DTXSID30472054
• AMY14742
• DS-4695
• AKOS016844913
• Q-101059
• (5S)-3, 3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one
• MFCD13194160
• CS-0088958
• 255903-84-5

• MDL： MFCD13194160
• Inchi： 1S/C5H7F2NO2/c6-5(7)1-3(2-9)8-4(5)10/h3,9H,1-2H2,(H,8,10)/t3-/m0/s1
• InChI Key： CMRXZAKSZIVSCC-VKHMYHEASA-N
• SMILES： FC1(C(N[C@H](CO)C1)=O)F

Computed Properties

• Exact Mass: 151.04400
• Monoisotopic Mass: 151.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -0.3

Experimental Properties

• Boiling Point: 304.1±42.0°C at 760 mmHg
• PSA: 49.33000
• LogP: -0.16870

(5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one

Exploring the Unique Properties and Applications of (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 255903-84-5)

In the realm of specialized organic compounds, (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 255903-84-5) stands out as a molecule of significant interest to researchers and pharmaceutical developers. This fluorinated pyrrolidinone derivative combines structural novelty with functional versatility, making it a valuable building block in modern synthetic chemistry. The compound's unique stereochemistry at the 5-position, coupled with the presence of both difluoro and hydroxymethyl substituents, creates a molecular architecture that enables diverse applications across multiple scientific disciplines.

The growing demand for fluorinated heterocycles in drug discovery has brought compounds like (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one into focus. Fluorination often enhances metabolic stability and bioavailability of pharmaceutical candidates, explaining why approximately 30% of newly approved drugs contain fluorine atoms. This particular molecule serves as an excellent precursor for the synthesis of more complex fluorinated bioactive compounds, with its hydroxymethyl group providing a convenient handle for further chemical modifications.

From a synthetic chemistry perspective, the pyrrolidin-2-one core of this compound represents a privileged scaffold in medicinal chemistry. The lactam functionality offers multiple sites for structural elaboration, while the difluoro substitution at the 3-position introduces electronic effects that can significantly influence the compound's reactivity and physical properties. Researchers have found that the stereospecific (5S)-configuration often leads to enhanced biological activity in derived compounds, making this enantiomer particularly valuable for asymmetric synthesis applications.

The physicochemical properties of CAS 255903-84-5 contribute to its utility in various applications. The compound typically appears as a white to off-white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and dichloromethane. Its molecular weight of 165.12 g/mol and balanced lipophilicity make it suitable for pharmaceutical intermediate synthesis. The presence of both hydrogen bond donor (hydroxyl) and acceptor (carbonyl) groups enables specific molecular interactions that are crucial in drug-receptor binding scenarios.

In pharmaceutical research, (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one has shown promise as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its incorporation into protease inhibitors and kinase modulators, where the fluorinated pyrrolidinone moiety contributes to enhanced target binding affinity. The compound's structural features make it particularly relevant for developing treatments in therapeutic areas such as central nervous system disorders and metabolic diseases, where fluorinated compounds often demonstrate improved blood-brain barrier penetration.

The synthesis of 255903-84-5 typically involves multi-step procedures starting from commercially available pyrrolidine derivatives. Modern synthetic approaches emphasize asymmetric methodologies to ensure high enantiomeric purity of the final product. Recent advancements in organofluorine chemistry have improved the efficiency of introducing the difluoro moiety, while protecting group strategies ensure selective functionalization of the hydroxymethyl group. These synthetic innovations have made the compound more accessible to researchers while maintaining the stringent purity standards required for pharmaceutical applications.

Beyond pharmaceuticals, (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one finds applications in materials science, particularly in the development of specialty polymers. The compound can serve as a monomer or cross-linking agent for creating fluorinated polyamides with unique thermal and chemical resistance properties. Researchers are exploring its potential in creating advanced materials for electronics, coatings, and specialty membranes where the combination of fluorine content and heterocyclic structure offers distinct performance advantages.

Analytical characterization of this compound typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. The ¹⁹F NMR spectrum provides particularly valuable information about the electronic environment of the fluorine atoms, while chiral HPLC methods confirm the enantiomeric purity of the (5S)-enantiomer. These analytical controls are essential for ensuring the compound meets the rigorous quality standards required in pharmaceutical development.

The commercial availability of CAS 255903-84-5 has expanded in recent years, reflecting growing research interest. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Current market trends show increasing demand for high-purity, research-grade material, particularly from pharmaceutical and biotechnology companies engaged in drug discovery programs. The compound's price point reflects its specialized nature and the complexity of its synthesis, with costs varying based on purity specifications and order volume.

Storage and handling of (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one require standard laboratory precautions for organic compounds. The material is typically stable at room temperature when protected from moisture and stored in airtight containers under inert atmosphere. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when handling the compound, in line with general laboratory safety protocols for fine chemicals.

Future research directions for this compound are likely to focus on expanding its applications in medicinal chemistry and exploring novel synthetic methodologies. The growing interest in fluorinated bioactive compounds suggests that 255903-84-5 will continue to serve as a valuable building block for drug discovery. Additionally, advances in continuous flow chemistry and biocatalysis may lead to more efficient production methods, potentially making this specialized intermediate more accessible to a broader range of researchers.

In conclusion, (5S)-3,3-difluoro-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 255903-84-5) represents an important fluorinated heterocycle with wide-ranging applications in pharmaceutical research and materials science. Its unique combination of structural features, including the stereospecific hydroxymethyl group and difluoro substitution, make it a versatile intermediate for creating more complex molecules with potential therapeutic value. As research into fluorinated compounds continues to expand, this molecule is poised to play an increasingly significant role in the development of new bioactive compounds and advanced materials.